Cas no 499988-26-0 (Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-)

Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]- structure
499988-26-0 structure
Product Name:Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-
CAS No:499988-26-0
MF:C16H13N3O3
MW:295.292723417282
CID:1543338
Update Time:2024-08-24

Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(1,4-dihydro-1-methyl-4-oxo-2-quinazolinyl)amino]-
    • Inchi: 1S/C16H13N3O3/c1-19-13-8-3-2-7-12(13)14(20)18-16(19)17-11-6-4-5-10(9-11)15(21)22/h2-9H,1H3,(H,21,22)(H,17,18,20)
    • InChI Key: VLJXXWYERTWGPG-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(NC2=NC(=O)C3=C(N2C)C=CC=C3)=C1

Computed Properties

  • Exact Mass: 295.09579

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 517.2±52.0 °C(Predicted)
  • PSA: 82
  • pka: 4.10±0.10(Predicted)
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